![molecular formula C21H23ClN2O5 B247889 1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine](/img/structure/B247889.png)
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine, also known as TCB-2, is a synthetic compound that belongs to the class of phenethylamines. It was first synthesized in the 1990s by Thomas McLean and David Nichols at Purdue University. TCB-2 is a potent and selective agonist for the serotonin 5-HT2A receptor, which is involved in various physiological and behavioral processes.
Mechanism of Action
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine is a selective agonist for the serotonin 5-HT2A receptor, which is a G protein-coupled receptor that is widely expressed in the brain. Activation of the 5-HT2A receptor by this compound leads to the activation of intracellular signaling pathways that modulate neuronal activity and neurotransmitter release. The exact mechanism of action of this compound is not fully understood, but it is thought to involve the modulation of glutamate and dopamine neurotransmission.
Biochemical and physiological effects:
This compound has been shown to have various biochemical and physiological effects in animal and human studies. For example, this compound has been shown to increase the release of the neurotransmitter glutamate in the prefrontal cortex, which is involved in cognition and mood regulation. This compound has also been shown to increase the release of the neurotransmitter dopamine in the striatum, which is involved in reward and motivation. This compound has been shown to have a dose-dependent effect on visual perception, with higher doses leading to visual hallucinations.
Advantages and Limitations for Lab Experiments
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has several advantages for lab experiments, including its high potency and selectivity for the 5-HT2A receptor, which allows for precise modulation of neuronal activity. However, this compound also has some limitations, including its limited solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms. Additionally, this compound has a relatively short half-life, which can limit its usefulness in certain experimental designs.
Future Directions
There are several future directions for research on 1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine. One area of interest is the role of the 5-HT2A receptor in the pathophysiology of psychiatric disorders such as schizophrenia and depression. This compound has been shown to have therapeutic potential in these disorders, and further research is needed to elucidate the underlying mechanisms of action. Another area of interest is the development of novel compounds that target the 5-HT2A receptor with greater selectivity and potency than this compound. These compounds could have potential therapeutic applications in a variety of neurological and psychiatric disorders.
Synthesis Methods
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine can be synthesized by the reaction of 3-chlorobenzoyl chloride with 3,4,5-trimethoxybenzoyl piperazine in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform. The resulting product is purified by column chromatography or recrystallization.
Scientific Research Applications
1-(3-Chlorobenzoyl)-4-(3,4,5-trimethoxybenzoyl)piperazine has been used in various scientific studies to investigate the role of the serotonin 5-HT2A receptor in different physiological and behavioral processes. For example, this compound has been used to study the effects of 5-HT2A receptor activation on visual perception, cognition, and mood. This compound has also been used to investigate the role of 5-HT2A receptor activation in the pathophysiology of psychiatric disorders such as schizophrenia and depression.
properties
Molecular Formula |
C21H23ClN2O5 |
---|---|
Molecular Weight |
418.9 g/mol |
IUPAC Name |
(3-chlorophenyl)-[4-(3,4,5-trimethoxybenzoyl)piperazin-1-yl]methanone |
InChI |
InChI=1S/C21H23ClN2O5/c1-27-17-12-15(13-18(28-2)19(17)29-3)21(26)24-9-7-23(8-10-24)20(25)14-5-4-6-16(22)11-14/h4-6,11-13H,7-10H2,1-3H3 |
InChI Key |
BZCVKAZXZWZULN-UHFFFAOYSA-N |
SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl |
Canonical SMILES |
COC1=CC(=CC(=C1OC)OC)C(=O)N2CCN(CC2)C(=O)C3=CC(=CC=C3)Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.